Cas no 1805255-09-7 (6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol)

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for selective functionalization in organic synthesis. The presence of both bromine and bromomethyl groups enhances its utility as a key intermediate in cross-coupling reactions, nucleophilic substitutions, and further derivatization. The difluoromethyl moiety contributes to improved metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The hydroxymethyl group at the 2-position provides an additional handle for modifications, enabling diverse chemical transformations. This compound is particularly useful in the development of bioactive molecules, where precise control over molecular architecture is required.

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol structure

1805255-09-7 structure

Product Name:6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol

CAS No:1805255-09-7

MF:C₈H₇Br₂F₂NO

MW:330.952087640762

CID:4866452

Update Time:2025-05-20

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol
- Inchi： 1S/C8H7Br2F2NO/c9-2-4-1-6(10)13-5(3-14)7(4)8(11)12/h1,8,14H,2-3H2
- InChI Key： JNALPGCUOZUYSG-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=C(CO)C=1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 2.2
Topological Polar Surface Area: 33.1

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053769-1g	6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol	1805255-09-7	97%	1g	$1,445.30	2022-04-01

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Additional information on 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805255-09-7)

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol, also known by its CAS registry number CAS No. 1805255-09-7, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol features a pyridine ring substituted with multiple functional groups, including bromine atoms, a difluoromethyl group, and a hydroxymethyl group. These substituents contribute to the compound's distinct chemical reactivity and physical properties. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable aspects of this compound is its role in modern drug discovery. Researchers have utilized its unique substitution pattern to design molecules with enhanced bioavailability and selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 1805255-09-7 exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores the compound's potential as a lead molecule for developing next-generation antimicrobial therapies.

In addition to its pharmacological applications, 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol has also been explored for its utility in materials science. Its electron-withdrawing groups make it an attractive candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have leveraged the compound's ability to modulate electronic properties through precise substitution patterns, paving the way for innovative applications in optoelectronics.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include bromination reactions, fluorination processes, and selective oxidation techniques. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for scalable production methods to meet industrial requirements.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of CAS No. 1805255-09-7. Understanding its fate in natural ecosystems is crucial for assessing its potential impact on the environment and ensuring sustainable practices in its production and application.

In conclusion, 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.